Self-organized formation of seven-rod bundle morphology for lanthanum Prussian blue analog microcrystals via a precipitation process†
CrystEngComm Pub Date: 2023-12-11 DOI: 10.1039/D3CE01140B
Abstract
This article reports potassium lanthanum hexacyanidoferrate(II) microcrystals with a unique shape consisting of seven hexagonal rods. In an aqueous solution at 55 °C, [Fe(CN)6]3− ions were reduced by ascorbic acid to form [Fe(CN)6]4− ions, which reacted with the surrounding K+ and La3+ ions to generate K0.82La1.11[Fe(CN)6]·4H2O microcrystals. The morphology was spontaneously constructed without growth modifiers via the instantaneous precipitation of the Prussian blue analog with a hexagonal crystal structure under a specific range of reaction conditions.
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Journal Name:CrystEngComm
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